Cas no 181518-87-6 ((2S)-2-{[(Tert-butoxy)carbonyl]amino}-4-(dimethylamino)butanoic acid)

• Product Name: (2S)-2-{[(Tert-butoxy)carbonyl]amino}-4-(dimethylamino)butanoic acid
• CAS No: 181518-87-6
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• MDL: MFCD24465582
• CID: 1373196
• PubChem ID: 59166454
• Update Time: 2024-11-06

(2S)-2-{[(Tert-butoxy)carbonyl]amino}-4-(dimethylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(dimethylamino)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2S)-
• YEKMUOMXRLSQDM-QMMMGPOBSA-N
• 2(S)-(-)-tert-butoxycarbonylamino-4-dimethylaminobutyric acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylamino)butanoic acid
• Butanoic acid, 4-(dimethylamino)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2S)-
• (2S)-4-(Dimethylamino)-2-[[(1,1-dimethylethoxy)carbonyl]amino]butanoic acid
• (2S)-2-[(tert-butoxycarbonyl)amino]-4-(dimethylamino)butanoic acid
• EN300-7276257
• AS-47870
• 181518-87-6
• (2S)-4-(dimethylamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• AKOS030568346
• SCHEMBL633418
• (S)-2-((tert-Butoxycarbonyl)amino)-4-(dimethylamino)butanoicacid
• DB-197890
• (S)-2-((tert-Butoxycarbonyl)amino)-4-(dimethylamino)butanoic acid
• MFCD24465582
• (s)-2-(tert-butoxycarbonylamino)-4-(dimethylamino)butanoic acid
• F16416
• (2S)-2-{[(Tert-butoxy)carbonyl]amino}-4-(dimethylamino)butanoic acid

• MDL： MFCD24465582
• Inchi： 1S/C11H22N2O4/c1-11(2,3)17-10(16)12-8(9(14)15)6-7-13(4)5/h8H,6-7H2,1-5H3,(H,12,16)(H,14,15)/t8-/m0/s1
• InChI Key： YEKMUOMXRLSQDM-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCN(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: -1.3